![molecular formula C21H24N2O3 B5178611 N-(2-methoxyphenyl)-1-(2-methylbenzoyl)-4-piperidinecarboxamide](/img/structure/B5178611.png)
N-(2-methoxyphenyl)-1-(2-methylbenzoyl)-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis processes for compounds related to "N-(2-methoxyphenyl)-1-(2-methylbenzoyl)-4-piperidinecarboxamide" often involve multi-step reactions that incorporate nucleophilic substitution and cyclization techniques. For instance, the feasibility of nucleophilic displacement in the synthesis of structurally related piperidine derivatives has been demonstrated, highlighting the intricate methods used to construct these molecules (Katoch-Rouse & Horti, 2003).
Molecular Structure Analysis
The molecular structure of compounds akin to "N-(2-methoxyphenyl)-1-(2-methylbenzoyl)-4-piperidinecarboxamide" is characterized by detailed studies that reveal their complex supramolecular assemblies. For example, variations in the crystallographic Z' values of related compounds demonstrate diverse hydrogen-bonded assemblies ranging from one to three dimensions, indicating significant structural versatility (Chinthal et al., 2021).
Chemical Reactions and Properties
Chemical reactions involving these compounds can include amide formation, ring opening, and the introduction of various functional groups. Reactions with amines, for instance, can lead to the formation of amides or enamines, demonstrating the reactive flexibility of the piperidine and benzoyl components (Buggle et al., 1978).
Physical Properties Analysis
The physical properties of "N-(2-methoxyphenyl)-1-(2-methylbenzoyl)-4-piperidinecarboxamide" and related compounds, such as solubility, melting points, and crystalline structure, can be inferred from their molecular interactions and supramolecular assemblies. Hydrogen bonding and π-π interactions play crucial roles in determining these properties, as evidenced in closely related compounds (Chinthal et al., 2021).
Chemical Properties Analysis
The chemical behavior, including reactivity towards nucleophiles, electrophiles, and various reagents, is shaped by the functional groups present in the molecule. The presence of the methoxyphenyl and piperidinecarboxamide groups contributes to a distinctive set of chemical properties, such as nucleophilic displacement reactions and the potential for further functionalization (Katoch-Rouse & Horti, 2003).
properties
IUPAC Name |
N-(2-methoxyphenyl)-1-(2-methylbenzoyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O3/c1-15-7-3-4-8-17(15)21(25)23-13-11-16(12-14-23)20(24)22-18-9-5-6-10-19(18)26-2/h3-10,16H,11-14H2,1-2H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRWQTAPTMIKLTF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)N2CCC(CC2)C(=O)NC3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.